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Compound of Interest

Compound Name:
Stigmasta-4,22-diene-

3beta,6beta-diol

Cat. No.: B595805 Get Quote

Molecular Formula: C₂₉H₄₈O₂

This technical guide provides a comprehensive overview of the current scientific knowledge on

Stigmasta-4,22-diene-3beta,6beta-diol, a naturally occurring steroid. The information is

intended for researchers, scientists, and drug development professionals interested in the

chemical properties and potential biological activities of this compound and its close structural

analogs.

Chemical and Physical Properties
Stigmasta-4,22-diene-3beta,6beta-diol is a steroid with the molecular formula C₂₉H₄₈O₂ and

a molecular weight of approximately 428.7 g/mol .[1] It is a natural product that has been

identified in various plant species.[2]
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Property Value Source

Molecular Formula C₂₉H₄₈O₂ [3]

Molecular Weight 428.69 g/mol [3]

CAS Number 167958-89-6 [3][4]

Appearance Solid (predicted) N/A

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[2]

Spectral Data:

Nuclear Magnetic Resonance (NMR) spectral data for Stigmasta-4,22-diene-3beta,6beta-diol
is available and can be found in specialized databases.[1][5] A literature reference for its 13C

NMR data is available in the journal STEROIDS, 60, 434 (1995).[1]

Synthesis and Isolation
While specific, detailed synthetic protocols for Stigmasta-4,22-diene-3beta,6beta-diol are not

readily available in the reviewed literature, a general synthetic approach can be inferred from

the synthesis of similar steroidal diols.

A potential synthetic workflow is outlined below:

Stigmasterol Stigmasta-4,22-dien-3-oneOxidation EpoxidationAllylic Oxidation Stigmasta-4,22-diene-3beta,6beta-diolReduction

Seed cells in 96-well plate Incubate (24h) Treat with compound Incubate (e.g., 24-72h) Add MTT solution Incubate (1-4h) Add solubilization buffer Read absorbance (570 nm)

Prepare compound dilutions Add DPPH solution Incubate in dark (30 min) Read absorbance (517 nm)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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